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Compound of Interest

Compound Name: DNA-PK-IN-3

Cat. No.: B12423033 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with DNA-PK-IN-3. The following procedures and

recommendations are designed to ensure safe handling, storage, and disposal of this potent

DNA-PK inhibitor.

Chemical and Physical Properties
A summary of the key physical and chemical properties of DNA-PK-IN-3 is provided in the table

below.

Property Value

Synonyms Not Available

Formula C₁₉H₁₉N₉O

Molecular Weight 389.41 g/mol

CAS Number 2734846-19-4

Storage (Powder) -20°C for 2 years

Storage (in DMSO) 4°C for 2 weeks, -80°C for 6 months
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DNA-PK-IN-3 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] It is imperative to take the following precautionary measures:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink, or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE) Workflow
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against exposure. The following diagram outlines the recommended PPE workflow when

handling DNA-PK-IN-3.
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Personal Protective Equipment (PPE) Workflow

Start: Prepare for Handling DNA-PK-IN-3

Body Protection:
Wear a lab coat or impervious clothing.

Hand Protection:
Wear protective gloves (e.g., nitrile).

Eye Protection:
Wear safety goggles with side-shields.

Respiratory Protection:
Use a suitable respirator if dust or aerosols are generated.

Proceed with Handling

Click to download full resolution via product page

Caption: Recommended PPE sequence for handling DNA-PK-IN-3.
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Handling and Storage Procedures
Safe handling and appropriate storage are critical to maintaining the integrity of DNA-PK-IN-3
and ensuring a safe laboratory environment.

Handling:

Ventilation: Use the product only in areas with adequate exhaust ventilation.[1]

Avoid Contact: Avoid inhalation and contact with eyes and skin.[1]

Aerosol Prevention: Take measures to avoid the formation of dust and aerosols.[1]

Storage:

Container: Keep the container tightly sealed.[1]

Location: Store in a cool, well-ventilated area.[1]

Environment: Keep away from direct sunlight and sources of ignition.[1]

Temperature:

Powder: Store at -20°C.[1]

In Solvent: Store at -80°C.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids to ensure

adequate flushing. Promptly call a physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Inhalation

Immediately relocate to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill and Disposal Procedures
Proper management of spills and waste is essential to prevent environmental contamination

and accidental exposure.

Spill Cleanup:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Wear appropriate PPE and contain the spill.

Absorb: Use an inert absorbent material to collect the spill.

Clean: Clean the spill area thoroughly.

Dispose: Place all contaminated materials in a sealed container for disposal.

Disposal:
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Dispose of the product and its container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[1]

Avoid release to the environment.[1]

Operational Workflow: Handling and Disposal
The following diagram illustrates the general workflow for handling and disposing of DNA-PK-
IN-3.
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Handling and Disposal Workflow for DNA-PK-IN-3

Start: Receive and Log DNA-PK-IN-3

Store according to specifications
(Powder: -20°C, In Solvent: -80°C)

Prepare for experiment:
- Don appropriate PPE

- Work in a ventilated area

Perform Experiment

Collect all waste material
(unused product, contaminated items)

Dispose of waste through an
approved waste disposal service

End of Process

Click to download full resolution via product page

Caption: General workflow for DNA-PK-IN-3 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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